Cas no 2227205-53-8 (tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2227205-53-8
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 5106693
• Update Time: 2026-03-03

tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C11H20N2O3/c1-10(2,3)16-9(14)13-5-11(6-13)7-15-4-8(11)12/h8H,4-7,12H2,1-3H3
• InChI Key： URMQWOYCVVKWNZ-UHFFFAOYSA-N
• SMILES： C1C2(C(N)COC2)CN1C(OC(C)(C)C)=O

Additional information on tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate

tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2227205-53-8) is a highly specialized organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile applications and intriguing chemical properties. The molecule consists of a spiro ring system, which is a rare structural motif in organic compounds, making it a subject of interest for both academic and industrial research.

The spirocyclic structure of this compound is characterized by two rings sharing only one atom, creating a unique topology that influences its physical and chemical properties. The presence of an amino group at the 8th position and a carboxylic acid derivative at the 2nd position introduces functional diversity, enabling this compound to participate in various chemical reactions and biological interactions. Recent studies have highlighted its potential as a building block for the synthesis of complex molecules, including bioactive compounds and advanced materials.

One of the most notable aspects of tert-butyl 8-amino-6-oxa-2-azaspiro[3.4]octane-2-carboxylate is its role in drug discovery. Researchers have explored its ability to act as a precursor for the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. The compound's spirocyclic framework provides a platform for the incorporation of diverse functional groups, enhancing its potential as a lead compound in medicinal chemistry.

Recent advancements in synthetic methodologies have also expanded the scope of this compound's applications. For instance, its use in click chemistry and other modular synthesis strategies has enabled the rapid construction of complex molecular architectures. The tert-butyl ester group present in the molecule serves as an excellent leaving group, facilitating various substitution reactions that are critical in organic synthesis.

In addition to its role in drug discovery, tert-butyl 8-amino-6 oxaspiro[3.4]octane carboxylate has found applications in materials science. Its unique structure makes it a candidate for the development of advanced polymers and nanomaterials with tailored properties. Researchers have investigated its potential as a monomer for polymerization reactions, where its spirocyclic framework could impart enhanced mechanical and thermal stability to the resulting materials.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions, followed by functionalization to introduce the amino and carboxylic acid groups. Recent studies have focused on optimizing these reactions to improve yield and selectivity, making the synthesis more efficient and scalable.

From an analytical standpoint, tert-butyl 8-amino 6 oxaspiro[3.4]octane carboxylate has been extensively characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure, stereochemistry, and dynamic behavior. The compound's stability under various conditions has also been evaluated, making it suitable for use in both laboratory settings and industrial applications.

In conclusion, tert-butyl 8-amino 6 oxaspiro[3.4]octane carboxylate (CAS No: 2227205538) is a remarkable compound with a wealth of potential applications across multiple disciplines. Its unique spirocyclic structure, combined with functional diversity, positions it as an important tool in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.